BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal Procedures for Bas-118

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bas-118

cat. No.: 81242175

Disclaimer: The identifier "Bas-118" does not correspond to a universally recognized chemical
substance in standard chemical databases. The information provided below is a general guide
for the proper disposal of hazardous chemical waste in a laboratory setting and uses a
hypothetical substance, "Bas-118," for illustrative purposes. Always refer to the Safety Data
Sheet (SDS) for the specific chemical you are using for accurate and complete disposal
instructions.

Immediate Safety and Identification

Before proceeding with any disposal protocol, it is imperative to correctly identify the chemical
and understand its associated hazards. The Safety Data Sheet (SDS) is the primary source for
this information.

Actionable Steps:

o Locate the SDS: Obtain the SDS for the specific product you are using. The product
container should have the manufacturer's name and product number, which can be used to
find the SDS on the manufacturer's website.

¢ Review Hazard Information: Pay close attention to sections 2 (Hazards Identification), 7
(Handling and Storage), and 13 (Disposal Considerations) of the SDS.

o Personal Protective Equipment (PPE): Based on the SDS, don appropriate PPE. This
typically includes safety goggles, nitrile gloves, and a lab coat. For volatile or highly toxic
substances, a fume hood is required.
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For the purpose of this guide, we will assume "Bas-118" is a chlorinated organic solvent with
the following hypothetical properties:

Property Value

Chemical Name 1,1,8-trichloro-bas-octane (Hypothetical)
Appearance Colorless liquid

Odor Chloroform-like

Boiling Point 118 °C

Density 1.45 g/mL

Hazards - Acute toxicity (oral, dermal, inhalation)

- Skin and eye irritant

- Suspected carcinogen

- Toxic to aquatic life

Incompatibilities Strong oxidizing agents, strong bases, metals

Waste Segregation and Collection

Proper segregation of chemical waste is crucial to prevent dangerous reactions and to ensure
compliant disposal.

Step-by-Step Protocol:

o Select the Correct Waste Container: Use a designated, properly labeled hazardous waste
container for "Halogenated Organic Solvents." The container must be made of a material
compatible with Bas-118 (e.g., glass or polyethylene).

e Label the Container: The waste container label must include:
o The words "Hazardous Waste"

o The full chemical name(s) of the contents (no abbreviations)
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o The approximate percentage of each component

o The relevant hazard warnings (e.g., "Toxic," "Corrosive")

e Transfer the Waste:
o Perform the transfer in a well-ventilated area, preferably inside a chemical fume hood.
o Use a funnel to pour the waste into the container to prevent spills.
o Do not fill the container to more than 80% of its capacity to allow for vapor expansion.
» Seal the Container: Securely close the container cap.

e Log the Waste: Record the amount of waste added in a waste log sheet associated with the
container.

Storage of Hazardous Waste

Pending pickup by Environmental Health and Safety (EHS) or a licensed disposal company,
hazardous waste must be stored safely.

Storage Guidelines:

» Location: Store waste containers in a designated Satellite Accumulation Area (SAA). The
SAA must be at or near the point of generation and under the control of the laboratory
personnel.

e Secondary Containment: Place the waste container in a secondary containment bin to catch
any potential leaks.

e Segregation: Store containers of incompatible waste types separately. For example, keep
halogenated solvents away from strong acids and bases.

Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Bas-118.
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Disposal workflow for hypothetical substance Bas-118.
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Emergency Procedures

In the event of a spill or exposure, immediate action is necessary.
Spill Response:

e Small Spill (<100 mL):

o

Alert personnel in the immediate area.

o

If flammable, extinguish all ignition sources.

[¢]

Use a chemical spill kit to absorb the material.

[¢]

Place the absorbent material in a sealed bag or container and label it as hazardous waste.

o

Clean the area with soap and water.

e Large Spill (>100 mL):
o Evacuate the area immediately.
o Alert laboratory personnel and call your institution's emergency number.
o Prevent unauthorized personnel from entering the area.

Exposure Response:

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes. Remove contaminated clothing.

o Eye Contact: Immediately flush eyes with an eyewash station for at least 15 minutes, holding
the eyelids open.

 Inhalation: Move to fresh air immediately.

« Ingestion: Do not induce vomiting. Rinse mouth with water.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1242175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

In all cases of exposure, seek immediate medical attention after initial first aid and bring the
SDS with you.

By adhering to these procedures, researchers can ensure the safe and compliant disposal of
chemical waste, protecting themselves, their colleagues, and the environment.

 To cite this document: BenchChem. [Proper Disposal Procedures for Bas-118]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1242175#bas-118-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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